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Compound of Interest

3-(N-Acetyl-N-
Compound Name:
ethylamino)pyrrolidine

Cat. No.: B057440

An in-depth literature review reveals that specific technical data on 3-(N-Acetyl-N-
ethylamino)pyrrolidine is sparse in publicly accessible scientific literature. The compound,
identified by CAS Number 115445-29-9, is primarily documented as a chemical intermediate in
commercial supplier databases.[1][2][3][4] While its utility in pharmaceutical development,
particularly for analgesics and anti-inflammatory drugs, and in neuroscience research is
generally mentioned, detailed experimental protocols, quantitative biological data, and specific
signaling pathways associated with it are not readily available.[1][2]

Chemical Properties and Synthesis

3-(N-Acetyl-N-ethylamino)pyrrolidine, also known as N-ethyl-N-(pyrrolidin-3-yl)acetamide, is
a pyrrolidine derivative with the molecular formula CsH1sN20 and a molecular weight of 156.23
g/mol .[3] General information from chemical suppliers indicates it is a liquid at room
temperature.

While specific, detailed experimental protocols for the synthesis of 3-(N-Acetyl-N-
ethylamino)pyrrolidine are not published in peer-reviewed journals, a general synthetic
approach can be conceptualized based on standard organic chemistry principles. The
synthesis would likely involve the N-acylation and N-alkylation of a 3-aminopyrrolidine
precursor.

A plausible synthetic workflow is outlined below:
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Starting Materials

3-Aminopyrrolidine Derivative Acetylating Agent Ethylating Agent
(with protecting group if necessary) (e.g., Acetic Anhydride, Acetyl Chloride) (e.g., Ethyl lodide, Diethyl Sulfate)

Synth‘ ;tic Steps

B> N-Acetylation

Intermediate

N-Ethylation |-
Deprotection
(if applicable)

Final Product

[3-(N-AcetyI-N-ethylamino)pyrrolidine)

Click to download full resolution via product page
A potential synthetic workflow for 3-(N-Acetyl-N-ethylamino)pyrrolidine.

Biological Activity and Applications

The primary application of 3-(N-Acetyl-N-ethylamino)pyrrolidine appears to be as a building
block in the synthesis of more complex, biologically active molecules.[1] Its favorable safety
profile and compatibility with various reagents make it a useful component in medicinal
chemistry research.[1][2] The pyrrolidine scaffold is a common feature in many FDA-approved
drugs and is known to be a versatile scaffold for exploring new biologically active compounds.
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While no specific biological data for 3-(N-Acetyl-N-ethylamino)pyrrolidine has been found,
the broader class of pyrrolidine derivatives has been investigated for a wide range of
therapeutic applications, including as antidiabetic agents and for the treatment of central

nervous system disorders. For instance, various substituted pyrrolidine derivatives have shown
activity as anticonvulsants.

Due to the absence of specific biological data for the title compound, a logical workflow for its
potential investigation in a drug discovery context is presented below. This workflow illustrates
the typical progression from a synthetic intermediate to a potential drug candidate.
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Synthesis & Characterization

Synthesis of
3-(N-Acetyl-N-ethylamino)pyrrolidine

Purification & Structural
Verification (NMR, MS)

Biological| Screening

Primary in vitro Screening
(e.g., Receptor Binding Assays,
Enzyme Inhibition Assays)

ctive Hits

Secondary in vitro Assays
(e.g., Cell-based Assays)

Lead Op%ﬁmization

Structure-Activity
Relationship (SAR) Studies

:

In vitro ADMET
(Absorption, Distribution,
Metabolism, Excretion, Toxicity)

Optimized Leads

Preclinical IDevelopment

In vivo Efficacy &
Toxicology Studies
(Animal Models)
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A generalized workflow for the evaluation of a synthetic compound in drug discovery.
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Quantitative Data

A comprehensive search of scientific databases and patent literature did not yield any specific
quantitative biological data for 3-(N-Acetyl-N-ethylamino)pyrrolidine. The following table
summarizes the lack of available information for key parameters.

Data Type Value Source
ICso Not Available
ECso Not Available
Ki Not Available
LDso Not Available
Pharmacokinetic Data Not Available

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of 3-(N-Acetyl-N-
ethylamino)pyrrolidine are not available in the public domain. Research on this specific
compound appears to be proprietary or has not been published.

In conclusion, 3-(N-Acetyl-N-ethylamino)pyrrolidine is a known chemical compound,
primarily utilized as a synthetic intermediate in the pharmaceutical industry. While its general
area of application is suggested, there is a notable absence of detailed, publicly available
technical information regarding its synthesis, specific biological activities, and associated
mechanisms of action. Further research and publication would be necessary to fully
characterize this molecule and its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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